Cas no 112013-29-3 (2,5-difluoro-4,6-diphenoxybenzene-1,3-dicarbonitrile)

• Product Name: 2,5-difluoro-4,6-diphenoxybenzene-1,3-dicarbonitrile
• CAS No: 112013-29-3
• MF: C₂₀H₁₀F₂N₂O₂
• MW: 348.302411556244
• CID: 2607847
• PubChem ID: 71335990
• Update Time: 2025-04-21

2,5-difluoro-4,6-diphenoxybenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-4,6-diphenoxybenzene-1,3-dicarbonitrile
• DTXSID10763871
• 112013-29-3
• DTXCID40714614
• 2,5-difluoro-4,6-diphenoxy-isophthalonitrile

• Inchi： 1S/C20H10F2N2O2/c21-17-15(11-23)19(25-13-7-3-1-4-8-13)18(22)20(16(17)12-24)26-14-9-5-2-6-10-14/h1-10H
• InChI Key： FKHDKUADAUBUNB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C(=C(C#N)C=1OC1C=CC=CC=1)F)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.07103389Da
• Monoisotopic Mass: 348.07103389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66Ų